BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of aqueous
NaCl solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium dichloride

Cat. No.: B8308493

An In-depth Technical Guide to the Physical and Chemical Properties of Aqueous NaCl
Solutions

Introduction

Sodium chloride (NaCl), commonly known as table salt, is an ionic compound fundamental to
countless industrial, chemical, and biological processes. When dissolved in water, it forms an
agueous solution whose properties differ significantly from those of pure water. For
researchers, scientists, and professionals in drug development, a thorough understanding of
these properties is crucial for applications ranging from formulating isotonic solutions and
controlling reaction media to designing separation processes and understanding physiological
systems. This guide provides a detailed overview of the core physical and chemical properties
of aqueous NaCl solutions, methodologies for their measurement, and the fundamental
relationships between them.

Physical Properties

The physical characteristics of aqueous NacCl solutions are primarily dependent on
concentration and temperature.

Density

The density of an aqueous NaCl solution increases with rising concentration, as the mass of
the solute is added to a given volume of solvent. The relationship is nearly linear at constant

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8308493?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8308493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

temperature.[1] Temperature also plays a role, with density generally decreasing as
temperature increases.

Table 1: Density of Aqueous NaCl Solutions ( kg/L ) at Various Concentrations and

Temperatures
Concent
ration
(% 0°C 10°C 25°C 40°C 60°C 80°C 100°C
Weight)
1 1.00747 1.00707 1.00409 0.99908 0.9900 0.9785 0.9651
4 1.03038 1.02920 1.02530 1.01977 1.0103 0.9988 0.9855
8 1.06121 1.05907 1.05412 1.04798 1.0381 1.0264 1.0134
12 1.09244 1.08946 1.08365 1.07699 1.0667 1.0549 1.0420
16 1.12419 1.12056 1.11401 1.10688 1.0962 1.0842 1.0713
20 1.15663 1.15254 1.14533 1.13774 1.1268 1.1146 1.1017
26 1.20709 1.20254 1.19443 1.18614 1.1747 1.1626 1.1492

Data sourced from Perry's Chemical Engineers' Handbook.[2]

Viscosity

The viscosity of NaCl solutions, a measure of their resistance to flow, increases with salt
concentration. This is due to the increased ionic interactions that hinder the movement of water
molecules. Conversely, viscosity decreases as temperature rises, providing the molecules with
more kinetic energy to overcome intermolecular forces. For instance, the viscosity of a
saturated aqueous solution at 25°C is approximately 1.93 mPa-s.[3]

Electrical Conductivity

Aqueous NaCl is an electrolyte, meaning it conducts electricity due to the presence of mobile
ions (Na* and CI™). The electrical conductivity increases with concentration as more charge
carriers become available.[4] Temperature also enhances conductivity by increasing ionic
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mobility.[4][5] However, at very high concentrations, the rate of increase can slow down due to
increased ion-ion interactions that impede movement.

Table 2: Electrical Conductivity of Aqueous NaCl Solutions

Molarity (mol/L) Temperature (°C) Pressure (GPa) Conductivity (S/m)
Increases with T &

0.1M 100 - 900 1-5 .

1.0M 100 - 900 1-5 Increases with T & P

Qualitative data summarized from experimental studies showing trends.[4]

Colligative Properties

Colligative properties depend on the number of solute particles in a solution, not their identity.
For NaCl, the dissociation into Na* and Cl~ ions means that each mole of dissolved salt
produces two moles of particles in an ideal solution.

The addition of NaCl to water raises its boiling point. This elevation (ATb) is proportional to the
molal concentration of the solute particles. The boiling point of a saturated NaCl solution at one
atmosphere is approximately 108.7°C (227.7°F).[6]

Similarly, NaCl lowers the freezing point of water. This property is widely exploited for de-icing.
The freezing point depression (ATf) is also proportional to the molal concentration of the
dissolved ions. The lowest freezing temperature, known as the eutectic point, is reached at a
concentration of 23.31% by mass, where the solution freezes at -21.12°C (-6.02°F).[6]

Table 3: Freezing Point of Aqueous NaCl Solutions

Concentration (% Weight) Freezing Point (°C) Freezing Point (°F)
10% -6 20

20% -16 2

23.31% (Eutectic) -21.12 -6.02
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Data sourced from various colligative property studies.[6][7]

Solubility

The solubility of NaCl in water is its capacity to dissolve and form a saturated solution at a
given temperature. Unlike many other salts, the solubility of NaCl does not increase
significantly with temperature.[3][9]

Table 4: Solubility of NaCl in Water at Different Temperatures

Temperature (°C) Solubility (g NaCl / 100 g H20)
0 35.7
10 35.8
20 36.0
30 36.3
40 36.6
60 37.3
80 384
100 39.8

Data compiled from multiple sources.[3][10]

Chemical Properties
pH of Solution

Sodium chloride is the salt of a strong acid (hydrochloric acid, HCI) and a strong base (sodium
hydroxide, NaOH). When dissolved in water, it dissociates completely into Na* and CI- ions,
neither of which hydrolyzes to any significant extent. As a result, the concentrations of H* and
OH~ ions remain balanced, and the solution is neutral, with a pH of approximately 7.[11][12]
[13] Some studies have noted minor, non-linear pH changes at specific “critical* concentrations,
potentially due to rearrangements in water molecule clusters.[14] Upon electrolysis, however,
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sodium hydroxide (NaOH) is formed, which increases the pH, making the solution basic.[15]
[16]

Solvation of lons

The dissolution process involves the breakdown of the NaCl crystal lattice and the hydration (or
solvation) of the resulting ions. The polar water molecules orient themselves around the ions:
the negative oxygen ends are attracted to the positive sodium ions (Na*), and the positive
hydrogen ends are attracted to the negative chloride ions (CI~).[6] Each ion becomes
surrounded by a shell of water molecules, which keeps them separated and dispersed in the
solution.

Caption: Solvation of sodium and chloride ions by polar water molecules.

Experimental Methodologies

Accurate measurement of the properties of NaCl solutions requires standardized experimental
protocols.

General Relationship of Properties

The primary factors influencing the physical properties of an aqueous NaCl solution are its
concentration and the ambient temperature. The following diagram illustrates these core
relationships.
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Preparation

1. Prepare cooling bath
(ice-salt mixture)

2. Prepare NaCl solution
of known molality

Measurement

3. Place solution in test tube
with thermometer and stirrer

4. Immerse in cooling bath

5. Stir continuously and
record temperature vs. time

6. Identify temperature plateau

(Freezing Point)

7. Calculate ATf =
(FP_solvent - FP_solution)

1. Add excess NaCl to a
known mass of water

:

2. Stir at constant temperature
to create saturated solution

:

3. Let solid settle. Extract a known
mass of clear supernatant

:

4. Evaporate water from
the supernatant sample

:

5. Weigh the remaining
dry NacCl

6. Calculate solubility
(g NaCl / 100g H20)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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